1-(4-(3-Chloro-2-thienyl)-2-thiazoyl)-1'-phenyl-3,3'-dimethyl-5-hydroxy-(4,5')-bipyrazol

• IUPAC Name: 2-[4-(3-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-5-methyl-4-(5-methyl-2-phenylpyrazol-3-yl)-1H-pyrazol-3-one
• InChI: InChI=1S/C21H16ClN5OS2/c1-12-10-17(26(24-12)14-6-4-3-5-7-14)18-13(2)25-27(20(18)28)21-23-16(11-30-21)19-15(22)8-9-29-19/h3-11,25H,1-2H3
• InChI Key: GCCUZKDGBGDHIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C2=C(NN(C2=O)C3=NC(=CS3)C4=C(C=CS4)Cl)C)C5=CC=CC=C5
• Molecular Formula: C21H16ClN5OS2
• DSSTOX Substance ID: DTXSID801122089
• Molecular Weight: 454.0 g/mol
• CAS RN: 321385-48-2

Description

The compound is a complex organic molecule that likely contains elements such as carbon, hydrogen, nitrogen, sulfur, and chlorine. It seems to have multiple functional groups, including a thiazole ring and a bipyrazol group.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds such as 4-(5-Chloro-2-thienyl)-1,3-thiazol-2-amine are often used as intermediates in organic synthesis.

Scientific Research Applications

Molecular Structures and Magnetic Behaviors

• A study explored the synthesis and characterization of mononuclear complexes with bisthienylethenes, revealing distinct magnetic behaviors and photochromic properties. The compounds demonstrated field-induced slow magnetic relaxation and the ability to change color upon irradiation, indicating potential applications in magnetic and photoresponsive materials (Cao et al., 2015).

Tautomeric Transformations

• Derivatives of 1-phenyl-3-methylpyrazol-2-in-5-thione were studied for their tautomeric transformations in different phases, highlighting their structural dynamics and potential implications in material science (Chmutova et al., 2001).

Self-Assembly and Solid-State Structures

• Research on arene ruthenium acylpyrazolone fragments focused on their self-assembly into tetranuclear metallacycles. The study provided insights into the molecular structures and solid-state NMR correlations, suggesting applications in molecular engineering and nanotechnology (Pettinari et al., 2016).

Corrosion Inhibition

• Bipyrazolic isomers were investigated for their inhibitive action against steel corrosion in hydrochloric acid solutions. The findings demonstrated significant corrosion inhibition, proposing applications in material preservation and industrial processes (Tebbji et al., 2005).

Synthesis and Characterization of Derivatives

• Studies have focused on the synthesis and detailed spectroscopic analysis of substituted pyrazoles, revealing their structural intricacies and potential applications in various chemical domains (Holzer & Hahn, 2003).

Anticancer Activity

• Novel thiadiazoles and thiazoles incorporating the pyrazole moiety were synthesized and evaluated as anticancer agents. The compounds showed a concentration-dependent inhibitory effect on breast carcinoma cell lines, indicating potential therapeutic applications (Gomha et al., 2014).

Antimicrobial Applications

• New bipyrazol-5-ols were synthesized and screened for antibacterial and antifungal activities, demonstrating potential as antimicrobial agents (Aggarwal et al., 2013).

Mechanism of Action

The mechanism of action of this compound is not known. It would depend on its intended use, which could range from pharmaceutical applications to use as a reagent in chemical reactions.